Diethyl benzylidenemalonate
Overview
Description
Diethyl benzylidenemalonate is used as a pharmaceutical intermediate . It is involved in the conjugate addition of cyanide ion to arylidenemalonic esters, providing a useful route to arylsuccinic acids .
Synthesis Analysis
This compound can be synthesized through the Knoevenagel condensation of diethyl malonate with benzaldehyde . This reaction is typically catalyzed by bases . Another method involves the reaction of diethyl malonate with benzaldehyde .Molecular Structure Analysis
The molecular formula of this compound is C14H16O4 . Its molecular weight is 248.27 g/mol .Chemical Reactions Analysis
Cyclocondensations of this compound with various aminoazoles in alcohols lead to the formation of functionally substituted partially hydrogenated pyrazolo-, triazolo[1,5-a]-pyrimidin-5-ones .Scientific Research Applications
1. Synthetic Organic Chemistry
Diethyl benzylidenemalonate is utilized in various synthetic organic chemistry applications. For instance, it participates in cascade Michael-alkylation reactions with chloroacetophenones using K2CO3 as a promoter, leading to the synthesis of diethyl trans-2,3-disubstituted 1,1-cyclopropane dicarboxylates (Yang, Hua, & Shen, 2009). Similarly, this compound reacts with α-aminoazoles, resulting in cyclocondensations that form functionally substituted hydrogenated pyrazolo-, triazolo[1,5-a]-pyrimidin-5-ones, and pyrimido[1,2-a]benzimidazol-2-one (Lipson et al., 2007).
2. Fungitoxicity and Antifungal Applications
A study found that this compound derivatives exhibit promising fungitoxicity against various fungal species, demonstrating potential applications in developing antifungal agents (Sidhu, Sharma, & Rai, 2009).
3. Physical Organic Chemistry
In the field of physical organic chemistry, diethyl benzylidenemalonates have been studied for their electrophilic properties. Their reactivity with carbanions in dimethyl sulfoxide (DMSO) has been explored, providing insights into the electrophilicity parameters of these compounds (Kaumanns, Lucius, & Mayr, 2008). Another study examined the kinetics of reactions of substituted ethyl arylacetates with quinone methides and related diethyl benzylidenemalonates (Corral-Bautista & Mayr, 2013).
4. Sensory Units for Fluorescent Polymers
This compound has been used in the development of probes for detecting primary amine vapor. A study demonstrated the use of benzylidenemalonate as a sensory unit in fluorescent polymers, creating highly sensitive and selective probes for primary amine vapor detection (Shi et al., 2014).
5. Application in Sulfenylation Chemistry
In a study involving polymer-supported sulfides, this compound was used to observe clean sulfenylations. This application highlights the potential use of this compound in sulfenylation reactions, contributing to advancements in organic synthesis (Forbes et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Diethyl benzylidenemalonate is a chemical compound with the linear formula C6H5CH=C(COOC2H5)2 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known to be involved in theconjugate addition of cyanide ion to arylidenemalonic esters , providing a useful route to arylsuccinic acids . The specifics of its interaction with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
This compound participates in the cyclocondensation reactions with various aminoazoles . This leads to the formation of functionally substituted partially hydrogenated pyrazolo-, triazolo [1,5- a ]-pyrimidin-5-ones and pyrimido [1,2- a ]benzimidazol-2-one . The downstream effects of these biochemical pathways are yet to be fully understood.
Pharmacokinetics
Its boiling point is 215-217 °C/30 mmHg and it has a density of 1.107 g/mL at 25 °C . These properties might influence its bioavailability.
Result of Action
It is known to be used as a pharmaceutical intermediate
Action Environment
It is known to be insoluble in water , which could influence its behavior in aqueous environments. More research is needed to understand how environmental factors affect its action.
Biochemical Analysis
Biochemical Properties
It is known that the compound is involved in the conjugate addition of cyanide ion to arylidenemalonic esters This suggests that Diethyl benzylidenemalonate may interact with enzymes, proteins, and other biomolecules involved in these biochemical reactions
Cellular Effects
Given its role as a pharmaceutical intermediate , it is plausible that this compound could influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism. Specific details about these potential effects are not currently available in the literature.
properties
IUPAC Name |
diethyl 2-benzylidenepropanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O4/c1-3-17-13(15)12(14(16)18-4-2)10-11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUWPIBNKJSEYIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CC1=CC=CC=C1)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30200975 | |
Record name | Diethyl (phenylmethylene)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30200975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5292-53-5 | |
Record name | Diethyl benzylidenemalonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5292-53-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl (phenylmethylene)malonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005292535 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diethyl benzylidenemalonate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1272 | |
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Record name | Diethyl (phenylmethylene)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30200975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl (phenylmethylene)malonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.762 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Diethyl benzylidenemalonate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T3XFN6T8WY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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